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Compound of Interest

Compound Name: Methyl-PEG2-alcohol

Cat. No.: B087266

Essential Safety and Handling Guide for Methyl-
PEG2-alcohol

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Methyl-PEG2-alcohol (CAS: 111-77-3). Adherence to these
guidelines is critical for ensuring personal safety and maintaining a secure laboratory
environment.

Immediate Safety Precautions

Methyl-PEG2-alcohol, also known as di(ethylene glycol) methyl ether, is a hygroscopic liquid
that is incompatible with strong oxidizing agents. While it is not classified as a highly hazardous
substance, proper handling is essential to minimize exposure and prevent accidents.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Methyl-PEG2-alcohol.
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PPE Category

Specification

Rationale

Hand Protection

Nitrile or neoprene gloves

(minimum 8 mil thickness).

Provides protection against
splashes and incidental
contact. For prolonged contact,
consider thicker gloves and
consult manufacturer's

chemical resistance data.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from splashes

and aerosols.

Skin and Body Protection

Laboratory coat.

Prevents contamination of

personal clothing.

Respiratory Protection

Generally not required when

handled in a well-ventilated

area or a chemical fume hood.

If there is a potential for
significant aerosolization or if
working outside of a ventilated
enclosure, a NIOSH-approved
respirator with an organic
vapor cartridge may be

necessary.

The vapor pressure of Methyl-
PEG2-alcohol is low, but
inhalation of mists should be

avoided.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling Methyl-PEG2-alcohol will ensure safety and procedural

consistency.

e Preparation:

o Ensure a chemical fume hood is operational and available.

o Gather all necessary equipment, including PPE, spill containment materials, and waste

containers.
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o Clearly label all vessels containing Methyl-PEG2-alcohol.

e Handling:

o Conduct all manipulations of Methyl-PEG2-alcohol inside a certified chemical fume hood
to minimize inhalation exposure.

o Use a calibrated pipette or a similar dispensing tool to handle the liquid. Avoid pouring
directly from large containers to minimize the risk of spills.

o Keep the container tightly closed when not in use to prevent the absorption of moisture
from the air (hygroscopic).

e Storage:
o Store Methyl-PEG2-alcohol in a cool, dry, and well-ventilated area.
o Keep it away from strong oxidizing agents.
o Ensure the container is tightly sealed to maintain product integrity.

Disposal Plan

Proper disposal of Methyl-PEG2-alcohol and associated waste is crucial to prevent
environmental contamination and adhere to regulatory requirements.

+ Waste Segregation:

o Collect all waste containing Methyl-PEG2-alcohol, including contaminated gloves, pipette
tips, and paper towels, in a designated and clearly labeled hazardous waste container.

o Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) department.

o Disposal Procedure:

o Dispose of the hazardous waste container through your institution's EHS-approved
chemical waste program.
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o Do not dispose of Methyl-PEG2-alcohol down the drain.
Spill Management
In the event of a spill, follow these procedures immediately:
e Evacuate and Alert:

o If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity and alert
colleagues.

e Containment and Cleanup:

o For small spills, wear the appropriate PPE and contain the spill using an absorbent
material such as vermiculite, sand, or a spill pillow.

o Work from the outside of the spill inward to prevent spreading.
o Collect the absorbed material into a designated hazardous waste container.
» Decontamination:

o Clean the spill area with soap and water.

Quantitative Data

The following table summarizes the key quantitative data for Methyl-PEG2-alcohol
(di(ethylene glycol) methyl ether).
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Property Value

CAS Number 111-77-3

Molecular Formula C5H1203

Molecular Weight 120.15 g/mol
Appearance Colorless liquid

Boiling Point 194 °C[1]

Melting Point -70 °C[1]

Density 1.023 g/mL at 25 °C[1][2]
Vapor Pressure 0.2 mmHg at 20 °C[1]
Flash Point 83.9°C

Experimental Workflow

The following diagram illustrates the standard workflow for handling Methyl-PEG2-alcohol in a
laboratory setting.
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Methyl-PEG2-alcohol Handling Workflow
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Caption: Workflow for safe handling of Methyl-PEG2-alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methyl-peg2-alcohol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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